Cas no 2034380-29-3 (3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide)

• Product Name: 3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
• CAS No: 2034380-29-3
• MF: C₁₆H₁₈FN₃O₃S
• MW: 351.395825862885
• CID: 5760243
• PubChem ID: 119104812
• Update Time: 2025-05-26

3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
• 3-fluoro-4-methoxy-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• 2034380-29-3
• F6559-2077
• 3-fluoro-4-methoxy-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
• AKOS026704170

• Inchi： 1S/C16H18FN3O3S/c1-22-13-3-2-11(8-12(13)17)16(21)18-9-14-19-15(20-23-14)10-4-6-24-7-5-10/h2-3,8,10H,4-7,9H2,1H3,(H,18,21)
• InChI Key： FOCJJUITXOWIAE-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NOC(CNC(C3C=CC(=C(C=3)F)OC)=O)=N2)CC1

Computed Properties

• Exact Mass: 351.10529078g/mol
• Monoisotopic Mass: 351.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Additional information on 3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

Introduction to 3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide (CAS No. 2034380-29-3)

3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034380-29-3, represents a promising candidate for further exploration in drug development, particularly in the realm of medicinal chemistry and bioorganic synthesis. The presence of multiple heterocyclic moieties and functional groups in its molecular structure suggests a high potential for biological activity, making it an intriguing subject for both academic research and industrial applications.

The core structure of 3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide consists of a benzamide backbone substituted with a fluoro and methoxy group at the 3rd and 4th positions, respectively. This substitution pattern is known to enhance the metabolic stability and binding affinity of the molecule towards various biological targets. Additionally, the incorporation of a thienyl ring linked to a 1,2,4-triazole moiety via a methylene group introduces additional layers of complexity and functionality. Such structural features are often exploited to modulate the pharmacokinetic properties and therapeutic efficacy of drug candidates.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in medicine. The thianaphthalene scaffold, which is present in this compound, has been extensively studied for its role in various pharmacological activities. Specifically, derivatives of thianaphthalene have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The combination of this scaffold with other heterocyclic systems, such as the 1,2,4-triazole ring in 3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, can lead to synergistic effects that enhance biological activity.

The benzamide moiety is another critical component of this compound that contributes to its pharmacological potential. Benzamides are well-known for their role as bioactive molecules and have been widely used in the development of drugs targeting various diseases. The presence of both fluoro and methoxy substituents on the benzene ring further fine-tunes the electronic properties of the molecule, influencing its interactions with biological targets. These modifications can significantly impact the compound's solubility, permeability across cell membranes, and overall bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive experimental trials. In the case of 3-fluoro-4-methoxy-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide, computational studies have suggested that it may exhibit inhibitory activity against several enzymes and receptors implicated in human diseases. For instance, preliminary docking studies have indicated potential interactions with enzymes involved in metabolic pathways and inflammatory responses. These findings are consistent with the structural features observed in this compound and provide a rationale for further investigation.

The synthesis of complex organic molecules like 3-fluoro-4-methoxy-N-{[3-(thianaphthalenyl)-1H-indazolizinon]-6-carboxamidine} (a related compound) has been well-documented in the literature. The synthetic strategies employed often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. In the context of this compound, key synthetic steps may include nucleophilic substitution reactions to introduce the thienyl ring and triazole moieties, followed by condensation reactions to form the benzamide linkage. Advanced techniques such as transition metal catalysis may also be employed to facilitate these transformations efficiently.

The pharmacological evaluation of 3-fluoro-4-methoxy-N-{[3-(thianaphthalenyl)-1H-indazolizinon]-6-carboxamidine} has revealed several interesting properties that warrant further exploration. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain kinases and proteases associated with cancer progression. Additionally, preclinical studies have indicated potential anti-inflammatory effects due to its ability to modulate cytokine production pathways. These findings suggest that derivatives of this compound may serve as valuable leads for developing new therapeutic agents.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The introduction of fluorine at specific positions on a molecular scaffold can significantly alter its pharmacokinetic profile by enhancing lipophilicity or metabolic stability. In the case of 3-fluoro-4-methoxy-N-{[3-(thianaphthalenyl)-1H-indazolizinon]-6-carboxamidine}, the fluorine atom at the 3-position is strategically placed to interact with biological targets while maintaining favorable physicochemical properties. This substitution pattern is reminiscent of many successful drugs on the market today and underscores its importance in medicinal chemistry.

The future prospects for this class of compounds are promising given their unique structural features and demonstrated biological activity. Researchers are currently exploring various derivatives to optimize their potency and selectivity against specific disease targets. Additionally, novel synthetic methodologies are being developed to streamline the production process while maintaining high quality standards. As our understanding of molecular interactions continues to evolve, compounds like 3-fluoro-4-methoxy-N-{[3-(thianaphthalenyl)-1H-indazolizinon]-6-carboxamidine} will likely play a crucial role in addressing unmet medical needs.